Cas no 1805607-62-8 (Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate
• CAS No: 1805607-62-8
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4887801
• Update Time: 2025-06-11

Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-4-3-5(9(14)15-2)12-6(7(4)13)8(10)11/h3,8,13H,1-2H3
• InChI Key： CPCAPHBPOIZKPW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=C(C(=O)OC)N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate

Introduction to Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate (CAS No. 1805607-62-8)

Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate, with the CAS number 1805607-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate features a pyridine ring substituted with several functional groups, including a difluoromethyl group, a hydroxyl group, and a methyl group. These substituents contribute to the compound's unique chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in the exploration of pyridine derivatives due to their broad spectrum of biological activities. The presence of the difluoromethyl group in particular has been associated with enhanced metabolic stability and improved binding affinity to biological targets. This feature makes Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate a promising candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have shown that pyridine derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate may contribute to its ability to interact with biological pathways involved in these conditions.

The hydroxyl group in the molecule also plays a crucial role in its biological activity. Hydroxyl-functionalized compounds are known to have favorable pharmacokinetic properties, including improved solubility and bioavailability. These characteristics are essential for the development of effective drugs that can be efficiently absorbed and utilized by the body.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to significant changes in their pharmacological properties. In the case of Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate, the difluoromethyl group is expected to enhance the compound's metabolic stability and binding affinity to target proteins.

In addition to its potential therapeutic applications, Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate may also serve as a valuable intermediate in synthetic chemistry. Its unique structure provides a versatile platform for further chemical modifications, allowing researchers to explore new derivatives with enhanced biological activities.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and fluorination reactions, are often employed to introduce the desired functional groups into the molecular framework.

The pharmacological evaluation of Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate has been conducted using both in vitro and in vivo models. Preliminary results suggest that this compound exhibits promising activity against various disease targets. Further studies are ongoing to elucidate its mechanism of action and to optimize its pharmacological properties.

The development of novel pharmaceuticals relies heavily on the discovery and characterization of new chemical entities like Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate. Its unique structural features and potential biological activities make it an attractive candidate for further investigation in drug discovery programs.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxy-4-methylpyridine-6-carboxylate (CAS No. 1805607-62-8) is a fascinating compound with significant potential in pharmaceutical research. Its structural features, combined with its observed biological activities, make it a valuable asset for the development of new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical advancements.